1-(1-Naphthyl)-4-chloro-1h-imidazole-5-carbaldehyde

• IUPAC Name: 5-chloro-3-naphthalen-1-ylimidazole-4-carbaldehyde
• InChI: InChI=1S/C14H9ClN2O/c15-14-13(8-18)17(9-16-14)12-7-3-5-10-4-1-2-6-11(10)12/h1-9H
• InChI Key: AAMSLMURGPUQFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2N3C=NC(=C3C=O)Cl
• Molecular Formula: C14H9ClN2O
• Molecular Weight: 256.68 g/mol

Description

1-(1-Naphthyl)-4-chloro-1H-imidazole-5-carbaldehyde, also known as α-(1-Naphthyl)-4-chloro-1H-imidazole-5-carbaldehyde , is an organic compound with the chemical formula C₁₂H₈ClNO . It appears as a colorless or white solid and exhibits fluorescence. The compound belongs to the class of naphthols, which are naphthalene homologues of phenol. Its isomer, 2-naphthol, differs in the position of the hydroxyl group on the naphthalene ring.

Synthesis Analysis

• Tetralin Oxidation and Dehydrogenation Method

  • Dehydrogenation of 1-tetralone leads to the desired compound.

Molecular Structure Analysis

The molecular formula of 1-(1-Naphthyl)-4-chloro-1H-imidazole-5-carbaldehyde indicates its composition of carbon, hydrogen, chlorine, nitrogen, and oxygen atoms. The compound’s molecular weight is approximately 144.17 g/mol . Its melting point lies between 95°C and 96°C , while the boiling point ranges from 278°C to 280°C .

Chemical Reactions Analysis

• Partial Reduction

  • Partial reduction of 1-naphthol results in the tetrahydro derivative, preserving the phenol ring.

Safety and Hazards

• Toxicity : Caution should be exercised due to its toxic nature.